Cas no 1154283-15-4 (Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate)

• Product Name: Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate
• CAS No: 1154283-15-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• MDL: MFCD12193106
• CID: 4681625
• Update Time: 2025-05-19

Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate

• MDL： MFCD12193106
• Inchi： 1S/C12H16FNO2/c1-9(12(15)16-2)7-14-8-10-3-5-11(13)6-4-10/h3-6,9,14H,7-8H2,1-2H3
• InChI Key： IXUJTWWDAFOYJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC(C(=O)OC)C

Computed Properties

• Exact Mass: 225.117
• Monoisotopic Mass: 225.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate

Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate (CAS No. 1154283-15-4): A Comprehensive Overview

Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate, identified by its CAS number 1154283-15-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a unique structural arrangement, has garnered attention due to its potential applications in medicinal chemistry and its role in the synthesis of bioactive molecules.

The compound's structure is characterized by a methyl ester group attached to a propanoate backbone, with an amine substituent linked to a fluorophenyl group. This specific configuration suggests that Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate may exhibit properties that are conducive to various pharmacological interactions. The presence of the fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can influence the electronic and steric properties of molecules, leading to improved bioavailability and efficacy. The incorporation of a fluorophenyl group in Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate may contribute to its potential as a building block for the development of novel therapeutic agents.

Research in the field of medicinal chemistry has shown that amine-functionalized compounds often serve as key intermediates in the synthesis of bioactive molecules. The amine group in Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate provides a versatile site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility makes it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate is its potential role in the development of targeted therapies. The combination of a fluorinated aromatic ring and an amine substituent suggests that this compound may interact with biological targets in a manner that is both selective and potent. Such interactions are crucial for achieving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules with high accuracy. By leveraging these tools, scientists can optimize the structure of Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate to enhance its pharmacological properties. This approach has already been successfully applied to other fluorinated compounds, leading to the discovery of novel drugs with improved therapeutic profiles.

The synthesis of Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate presents unique challenges due to its complex structural features. However, recent methodological developments have made it more feasible to produce this compound on a scalable basis. These advancements include novel catalytic systems and optimized reaction conditions that improve yield and purity.

In conclusion, Methyl 3-{[(4-fluorophenyl)methyl]amino}-2-methylpropanoate (CAS No. 1154283-15-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential for functionalization, make it a valuable tool for the development of novel therapeutic agents. As research in this area continues to evolve, we can expect to see more applications of this compound in drug discovery and development.